H-Ala-Pro-pNA
Overview
Description
H-Ala-Pro-pNA is a useful research compound. Its molecular formula is C14H18N4O4 and its molecular weight is 306.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chronic Wound Management : In chronic wounds, elevated human neutrophil elastase (HNE) is a destructive protease. The use of H-Ala-Pro-pNA and similar peptide conjugates in colorimetric approaches to detect HNE activity offers potential advantages in managing chronic wounds (Edwards et al., 2013).
Enzyme-Substrate Interaction Studies : The binding of peptides derived from model substrates like this compound to human cyclophilin hCyp-18 has been investigated. These studies reveal insights into the binding mechanisms and enzyme functionality, particularly the existence of functionally independent subsites (Demange et al., 2001).
Study of Proteases in the Brain : this compound and its derivatives have been used to study the specificity of cathepsins in the human and bovine brain. These studies are essential for understanding the enzymatic processes in the brain and related diseases (Azarian et al., 1987).
Investigation of Intestinal Transporters : Research on the intestinal H+/peptide symporter PEPT1 has utilized H-Ala-Pro derivatives to understand how this transporter differentiates between peptide bond conformers of substrates. This research is significant for drug delivery and absorption in the gastrointestinal tract (Brandsch et al., 1998).
Protease Characterization in Biological Systems : The characterization of prolyl oligopeptidase in bovine lens and other enzymes in various biological systems has been facilitated by the use of substrates like this compound. This research contributes to our understanding of enzymatic activity in different tissues and conditions (Sharma & Ortwerth, 1994).
Detection of Human Neutrophil Elastase : this compound and related compounds are used in the development of solid-phase detection systems for human neutrophil elastase. This application is particularly relevant in the diagnosis and monitoring of inflammatory diseases and conditions (Edwards et al., 2005).
Properties
IUPAC Name |
(2S)-1-[(2S)-2-aminopropanoyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O4/c1-9(15)14(20)17-8-2-3-12(17)13(19)16-10-4-6-11(7-5-10)18(21)22/h4-7,9,12H,2-3,8,15H2,1H3,(H,16,19)/t9-,12-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUOZBACYMYYTOQ-CABZTGNLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCCC1C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N1CCC[C@H]1C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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